Cas no 89059-11-0 (6,7-dihydro-10-methyl-Pyrido[1,2-a]indol-8(9H)-one)
![6,7-dihydro-10-methyl-Pyrido[1,2-a]indol-8(9H)-one structure](https://www.kuujia.com/scimg/cas/89059-11-0x500.png)
89059-11-0 structure
Product name:6,7-dihydro-10-methyl-Pyrido[1,2-a]indol-8(9H)-one
6,7-dihydro-10-methyl-Pyrido[1,2-a]indol-8(9H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dihydro-10-methyl-Pyrido[1,2-a]indol-8(9H)-one
- 10-methyl-7,9-dihydro-6H-pyrido[1,2-a]indol-8-one
- Pyrido[1,2-a]indol-8(9H)-one, 6,7-dihydro-10-methyl-
- 10-Methyl-6,7-dihydropyrido[1,2-a]indol-8(9H)-one
- SCHEMBL18202172
- DTXSID30528181
- 89059-11-0
-
- Inchi: InChI=1S/C13H13NO/c1-9-11-4-2-3-5-12(11)14-7-6-10(15)8-13(9)14/h2-5H,6-8H2,1H3
- InChI Key: CSHQJEBUPCBDLU-UHFFFAOYSA-N
- SMILES: CC1=C2CC(=O)CCN2C3=CC=CC=C13
Computed Properties
- Exact Mass: 199.099714038g/mol
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 22Ų
6,7-dihydro-10-methyl-Pyrido[1,2-a]indol-8(9H)-one Related Literature
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
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Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
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Natasha F. Sciortino,Florence Ragon,Catherine E. Housecroft,Cameron J. Kepert,Suzanne M. Neville Chem. Commun., 2014,50, 3838-3840
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